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Compound of Interest

Compound Name: Ivarmacitinib sulfate

Cat. No.: B10860436

Application Notes and Protocols for
Ivarmacitinib Sulfate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ivarmacitinib, also known as SHR0302, is a potent and selective inhibitor of Janus kinase 1
(JAK1).[1][2] As a key mediator in the JAK-STAT signaling pathway, JAKL1 is integral to the
signaling of numerous cytokines involved in inflammation and immune responses.[1][3]
Dysregulation of this pathway is implicated in a variety of autoimmune and inflammatory
diseases.[3] Ivarmacitinib shows high selectivity for JAK1 over other JAK family members,
which may offer a more targeted therapeutic approach with an improved safety profile.[2][4]
These application notes provide detailed protocols for the preparation and storage of
Ivarmacitinib sulfate stock solutions for research use.

Data Presentation

Ivarmacitinib Sulfate Properties and Stock Solution
Parameters
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Parameter Value Source
Synonyms SHR0302 sulfate [2]

CAS Number 1639419-51-4 [2]
Molecular Formula C18H24N806S2

Molecular Weight 512.56 g/mol

Solubility

_ DMSO: 83 mg/mL (200.24
In vitro (Free Base)

[5]

mM)
Water: Insoluble [5]
Ethanol: Insoluble [5]

) Store at -20°C forup to 3
Storage of Solid
years.

[6]

Store in aliquots at -20°C for

up to 1 month or -80°C for up

Stock Solution Storage

to 6 months. Avoid repeated

freeze-thaw cycles.

Experimental Protocols

Protocol 1: Preparation of lvarmacitinib Sulfate Stock

Solution (10 mM in DMSO)

Materials:

Ivarmacitinib sulfate powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated pipette and sterile tips
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Vortex mixer

Analytical balance

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Ivarmacitinib sulfate powder to
room temperature to prevent condensation.

Weighing: Carefully weigh out the desired amount of lIvarmacitinib sulfate powder in a
sterile microcentrifuge tube. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 5.13 mg of Ivarmacitinib sulfate.

Solvent Addition: Add the calculated volume of sterile DMSO to the powder. For a 10 mM
stock solution from 5.13 mg of powder, add 1 mL of DMSO.

Dissolution: Vortex the solution until the lvarmacitinib sulfate is completely dissolved.
Gentle warming in a 37°C water bath can be used to aid dissolution if necessary. Visually
inspect the solution to ensure there are no visible particulates.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. Store the aliquots at -20°C for short-term storage (up to 1 month) or
-80°C for long-term storage (up to 6 months). It is recommended to avoid repeated freeze-
thaw cycles.[7]

Protocol 2: General Protocol for In Vitro Cell-Based
Assays

Materials:

Ivarmacitinib sulfate stock solution (10 mM in DMSO)

Appropriate cell culture medium

Cells for treatment

Sterile pipette and tips
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e Cell culture plates
Procedure:

e Thaw Stock Solution: Thaw an aliquot of the Ivarmacitinib sulfate stock solution at room
temperature.

o Prepare Working Solutions: Prepare serial dilutions of the stock solution in cell culture
medium to achieve the desired final concentrations. It is crucial to maintain the final DMSO
concentration in the cell culture medium below 0.5% to avoid solvent-induced cytotoxicity.[7]

o Example for a 10 uM final concentration: Add 1 pL of the 10 mM stock solution to 999 L
of cell culture medium.

o Cell Treatment: Replace the existing medium in the cell culture plates with the medium
containing the desired concentrations of lvarmacitinib sulfate. Include a vehicle control
group treated with the same final concentration of DMSO as the highest concentration of
Ivarmacitinib sulfate used.

 Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) under
standard cell culture conditions (e.g., 37°C, 5% COz).

e Analysis: Following incubation, perform the desired downstream analysis, such as cell
viability assays, protein expression analysis, or gene expression studies. In published
studies, Ivarmacitinib has been shown to have an inhibitory effect on the proliferation of
hepatic stellate cells in a concentration-dependent manner within a range of 1 nM to 10 uM
over 48 hours.[4]

Mandatory Visualizations
Signaling Pathway
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Caption: lvarmacitinib inhibits the JAK1-STAT signaling pathway.
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Caption: Workflow for Ivarmacitinib sulfate stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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